![molecular formula C13H19Cl2N B2389654 [1-(3-Chlorophenyl)cyclohexyl]methanamine hydrochloride CAS No. 944348-07-6](/img/structure/B2389654.png)
[1-(3-Chlorophenyl)cyclohexyl]methanamine hydrochloride
Description
[1-(3-Chlorophenyl)cyclohexyl]methanamine hydrochloride, also known as PCCH, is a chemical compound that belongs to the family of arylcyclohexylamines. It is a derivative of ketamine and has been widely used in scientific research to investigate its mechanism of action and biochemical and physiological effects.
Scientific Research Applications
Crystal Structure Analysis
The crystal structure of compounds similar to [1-(3-Chlorophenyl)cyclohexyl]methanamine hydrochloride has been extensively studied. For example, the structure of (S)-(+)-Ketamine hydrochloride, a related compound, was determined, revealing that the cyclohexanone ring adopts a chair conformation, which is crucial for understanding its pharmacological properties (Hakey, Ouellette, Zubieta, & Korter, 2008).
Industrial Synthesis and Improvement
Improvements in the industrial synthesis of compounds structurally similar to [1-(3-Chlorophenyl)cyclohexyl]methanamine hydrochloride have been reported. Vukics et al. (2002) presented a novel industrial synthesis of sertraline hydrochloride, which is more advantageous than previous processes (Vukics, Fodor, Fischer, Fellegvári, & Lévai, 2002).
Degradation of Hazardous Chemicals
Research by Verma et al. (2013) explored the use of compounds like 1-(4-Chlorophenyl))-N-hydroxymethanimine in degrading hazardous chemicals such as sarin and diethylchlorophosphate. This highlights the potential application of similar compounds in chemical safety and environmental protection (Verma, Srivastava, Singh, Shah, Shrivastava, & Shinde, 2013).
Pharmaceutical Applications
The pharmacology of ketamine, a substance structurally related to [1-(3-Chlorophenyl)cyclohexyl]methanamine hydrochloride, has been extensively studied. Its distinct class of centrally-acting drug properties has been uncovered, suggesting potential applications in anesthesia and pain management (Chen, 1969).
Novel Chemical Synthesis
Studies like those by Yoshida et al. (1988) on the preparation and reaction of cyclopropenone oximes, a class of compounds related to [1-(3-Chlorophenyl)cyclohexyl]methanamine hydrochloride, contribute to the development of new synthetic methods in organic chemistry (Yoshida, Ohtsuka, Yoshida, Totani, Ogata, & Matsumoto, 1988).
properties
IUPAC Name |
[1-(3-chlorophenyl)cyclohexyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClN.ClH/c14-12-6-4-5-11(9-12)13(10-15)7-2-1-3-8-13;/h4-6,9H,1-3,7-8,10,15H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCHCBXNMUHCZMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CN)C2=CC(=CC=C2)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(3-Chlorophenyl)cyclohexyl]methanamine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(4-Chloro-2-methoxyphenyl)methyl]prop-2-enamide](/img/structure/B2389571.png)
![N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-diethoxybenzamide](/img/structure/B2389573.png)
![3-Methyl-7-(2-methylprop-2-enyl)-8-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]purine-2,6-dione](/img/structure/B2389578.png)
![Ethyl 6-ethyl-2-(4-(morpholinosulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2389582.png)
![N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-3-methoxynaphthalene-2-carboxamide](/img/structure/B2389588.png)
![(2S)-2-[[(2S,4R)-4-Hydroxypyrrolidine-2-carbonyl]amino]propanoic acid;2,2,2-trifluoroacetic acid](/img/structure/B2389590.png)
![N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2,4-dimethoxybenzamide](/img/structure/B2389591.png)
